Cas no 921870-14-6 (N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide)

• Product Name: N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide
• CAS No: 921870-14-6
• MF: C₂₀H₁₆N₂O₄S
• MW: 380.417043685913
• CID: 6614265
• PubChem ID: 41645066
• Update Time: 2025-07-01

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide
• N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-2-phenoxyacetamide
• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-2-phenoxyacetamide
• 921870-14-6
• F2252-0116
• AKOS024631353

• Inchi： 1S/C20H16N2O4S/c1-24-16-9-5-6-13-10-17(26-19(13)16)15-12-27-20(21-15)22-18(23)11-25-14-7-3-2-4-8-14/h2-10,12H,11H2,1H3,(H,21,22,23)
• InChI Key： JCZHEDMJGJMJIH-UHFFFAOYSA-N
• SMILES： S1C(NC(COC2C=CC=CC=2)=O)=NC(=C1)C1=CC2C=CC=C(C=2O1)OC

Computed Properties

• Exact Mass: 380.08307817g/mol
• Monoisotopic Mass: 380.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide

Professional Introduction to N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide (CAS No. 921870-14-6)

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 921870-14-6, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple heterocyclic rings, including a benzofuran moiety and a thiazole ring, suggests a rich chemical diversity that could be exploited for therapeutic purposes.

The molecular structure of N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide is characterized by its intricate arrangement of functional groups. The phenoxyacetamide moiety introduces a polar and potentially hydrophilic region, which may enhance the compound's solubility and bioavailability. This feature is particularly important in pharmaceutical applications, where poor solubility can limit the effectiveness of a drug. Additionally, the combination of the 7-methoxy group on the benzofuran ring and the thiazole ring system can contribute to the compound's overall stability and reactivity, making it a valuable candidate for further chemical manipulation.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate benzofuran and thiazole scaffolds. These heterocyclic systems are well-documented for their ability to interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. For instance, studies have shown that benzofuran derivatives can exhibit anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes and lipoxygenase (LOX) pathways. Similarly, thiazole derivatives have been investigated for their antimicrobial and antifungal effects, often attributed to their ability to disrupt essential cellular processes in microorganisms.

The specific arrangement of functional groups in N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide positions it as a promising candidate for further exploration in several therapeutic areas. One particularly intriguing aspect is its potential role in modulating immune responses. The presence of both the benzofuran and thiazole moieties suggests that this compound could interact with immune cells and influence the release of cytokines, thereby potentially reducing inflammation or enhancing immune surveillance. This is particularly relevant in the context of autoimmune diseases and chronic inflammatory conditions, where precise control over immune responses is crucial.

Furthermore, the phenoxyacetamide group in this compound may contribute to its ability to cross biological membranes, which is essential for many pharmacological agents. By facilitating cellular uptake, this moiety could enhance the compound's bioavailability and therapeutic efficacy. Additionally, the methoxy group on the benzofuran ring may serve as a site for further chemical modification, allowing researchers to fine-tune the properties of the molecule for specific applications. For example, introducing additional substituents at this position could alter the compound's metabolic stability or binding affinity to target proteins.

The synthesis of N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-2-phenoxyacetamide presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Modern techniques in organic synthesis, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed rearrangements, have enabled chemists to efficiently assemble complex heterocyclic systems. These methods not only improve yield but also allow for greater control over regioselectivity and stereochemistry, which are critical factors in pharmaceutical development.

In conclusion, N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yiaphenoxyacetamide (CAS No. 92187014) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features combine multiple pharmacophores that could be exploited for therapeutic applications across various disease areas. As research continues to uncover new biological targets and mechanisms of action associated with benzofuran and thiazole derivatives, compounds like this one are likely to play an increasingly important role in drug discovery efforts worldwide.